Cas no 921541-81-3 (N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide)

• Product Name: N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide
• CAS No: 921541-81-3
• MF: C₁₈H₁₇N₃O₅S₂
• MW: 419.474681615829
• CID: 6542856
• Update Time: 2025-10-29

N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide
• Benzenesulfonamide, 4-methoxy-N-[4-[6-(methylsulfonyl)-3-pyridazinyl]phenyl]-

• Inchi： 1S/C18H17N3O5S2/c1-26-15-7-9-16(10-8-15)28(24,25)21-14-5-3-13(4-6-14)17-11-12-18(20-19-17)27(2,22)23/h3-12,21H,1-2H3
• InChI Key： QAMUIJQPBGYGFE-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN=C(S(C)(=O)=O)C=C3)C=C2)(=O)=O)=CC=C(OC)C=C1

Experimental Properties

• Density: 1.416±0.06 g/cm3(Predicted)
• Boiling Point: 699.4±65.0 °C(Predicted)
• pka: 6.56±0.10(Predicted)

Additional information on N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide

N-4-(6-Methanesulfonylpyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide: A Comprehensive Overview

N-4-(6-Methanesulfonylpyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide, identified by the CAS number 921541-81-3, is a sophisticated organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug development, particularly in the design of kinase inhibitors and other therapeutic agents. The structure of this compound is characterized by a pyridazine ring substituted with a methanesulfonyl group at position 6 and a phenyl group at position 3, which is further connected to a 4-methoxybenzene ring through a sulfonamide linkage.

The synthesis of N-4-(6-Methanesulfonylpyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide involves a series of well-established organic reactions, including nucleophilic aromatic substitution and coupling reactions. The methoxy group at position 4 of the benzene ring plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its bioavailability and pharmacokinetic profile. Recent studies have highlighted the importance of such substituents in enhancing the solubility and stability of sulfonamide derivatives, making them more suitable for therapeutic applications.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play pivotal roles in various cellular processes, including signal transduction and cell cycle regulation. Dysregulation of kinase activity has been implicated in numerous diseases, such as cancer, inflammatory disorders, and neurodegenerative conditions. Preclinical studies have demonstrated that N-4-(6-Methanesulfonylpyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide exhibits potent inhibitory activity against several key kinases, suggesting its potential as a lead compound for drug development.

The pyridazine ring in this compound contributes significantly to its pharmacophoric properties. Pyridazine derivatives are known for their ability to form hydrogen bonds and interact with protein targets, making them valuable in medicinal chemistry. The methanesulfonyl group at position 6 further enhances the molecule's ability to engage in electrostatic interactions with its target proteins, thereby improving its binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on N-4-(6-Methanesulfonylpyridazin-3-yl)phenyl-4-methoxybenzene-1-sulfonamide. These studies have provided insights into the molecular interactions that govern its binding to kinase targets. For instance, simulations have revealed that the sulfonamide group forms critical hydrogen bonds with specific residues in the active site of the kinase, while the methoxy group stabilizes the molecule's conformation through hydrophobic interactions.

In addition to its kinase inhibitory properties, this compound has shown promise in modulating other therapeutic targets. For example, it has demonstrated activity against certain proteases and ion channels, which are implicated in various pathological conditions. This versatility underscores the potential of N-N-4-(6-Methanesulfonylpyridazin--3-yl)phenyl--4-methoxybenzene--1-sulfonamide as a multi-target therapeutic agent.

The development of this compound has also been informed by recent trends in green chemistry and sustainable drug design. Researchers have explored eco-friendly synthetic routes that minimize waste and reduce environmental impact. For instance, catalytic cross-coupling reactions have been employed to construct key intermediates with high efficiency and selectivity.

In conclusion, N-N-4-(6-Methanesulfonylpyridazin--3-yl)phenyl--4-methoxybenzene- strong>-sulfonamide strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> em>-< em>sulfonamide em>, with CAS number p>